
Safety and handling of 1-Bromo-2,4-dichloro-5-
nitrobenzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-Bromo-2,4-dichloro-5-

nitrobenzene

Cat. No.: B1522620 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromo-2,4-dichloro-5-nitrobenzene

This guide provides a comprehensive overview of the safety protocols and handling procedures

for 1-Bromo-2,4-dichloro-5-nitrobenzene. Designed for researchers, chemists, and drug

development professionals, this document moves beyond mere procedural lists to explain the

causality behind each recommendation, ensuring a deep understanding of the risks and the

rationale for mitigation strategies. The protocols described herein are designed as self-

validating systems to foster a culture of safety and scientific integrity in the laboratory.

Section 1: Chemical Profile and Physical Properties
1-Bromo-2,4-dichloro-5-nitrobenzene is a halogenated nitroaromatic compound.[1][2] Its

utility as a building block in organic synthesis stems from the unique reactivity conferred by its

substituent groups. The electron-withdrawing nitro group activates the aromatic ring for

nucleophilic substitution, while the bromo- and chloro- groups serve as effective leaving

groups, making it a versatile intermediate for constructing more complex molecules in

pharmaceutical and materials science research.[2][3][4]

Table 1: Chemical Identifiers and Properties
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Property Value Source

CAS Number 65001-80-1 [1]

Molecular Formula C₆H₂BrCl₂NO₂ [1]

Molecular Weight 270.90 g/mol [1]

Appearance
Solid (based on related

compounds)
[5]

Storage
Store sealed in a dry place at

room temperature.
[1][2]

| Incompatibilities | Strong oxidizing agents, strong bases. |[6][7][8] |

Section 2: Hazard Identification and Toxicological
Assessment
While a specific, comprehensive Safety Data Sheet (SDS) for 1-Bromo-2,4-dichloro-5-
nitrobenzene (CAS 65001-80-1) is not available in the provided search results, a reliable

hazard profile can be constructed by examining closely related structural analogs. Compounds

like 1-bromo-2-chloro-4-nitrobenzene and other halogenated nitrobenzenes consistently exhibit

a similar set of hazards.[9][10][11][12] The following assessment is based on this aggregated

data and represents the expected hazard profile.

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

[5][13]

Table 2: GHS Hazard Classification (Based on Structural Analogs)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[10][11]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.

[10][11]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[10][11]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation.[10][11] |

Toxicological Rationale: The irritant properties of this compound are attributed to its chemical

reactivity with biological macromolecules on the skin, in the eyes, and in the respiratory tract. If

ingested or absorbed, nitroaromatic compounds can pose systemic risks, including the

potential to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is

reduced.[14] Chronic exposure to related dichloronitrobenzene compounds has been linked to

potential carcinogenic effects in animal studies.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The cornerstone of safe handling is a multi-layered approach that prioritizes eliminating

hazards at the source (engineering controls) before relying on personal barriers (PPE).

Engineering Controls: All work involving 1-Bromo-2,4-dichloro-5-nitrobenzene, especially

handling of the solid powder, must be conducted in a properly functioning chemical fume hood.

[5][13][15] This is the most critical step to prevent inhalation of airborne dust particles. The

facility should be equipped with an eyewash station and a safety shower in close proximity to

the workstation.[7][14]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the

chemical. Its selection must be deliberate and based on the specific tasks being performed.
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Diagram 1: PPE Selection Workflow

Handling Solid
1-Bromo-2,4-dichloro-5-nitrobenzene

Is a certified chemical
fume hood in use?

Work is NOT Permitted.
Consult EHS.

No  

Proceed with PPE Selection

  Yes

Eye Protection:
Chemical safety goggles

(ANSI Z87.1 / EN166)

Hand Protection:
- Chemical-resistant gloves (e.g., Nitrile).

- Inspect before use.
- Change if contaminated.

Body Protection:
- Laboratory coat.

- Closed-toe shoes.

Is dust generation
unavoidable or high?

Respiratory Protection:
Use NIOSH-approved respirator

with P100 (particulate) filter.

Yes

Standard fume hood
use is sufficient.

No
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Diagram 2: Spill Response Flowchart

Spill Detected

Evacuate immediate area
Alert personnel

Don appropriate PPE
(respirator, gloves, goggles, coat)

Prevent spill from spreading
(use absorbent pads for perimeter)

Clean up solid material:
- Avoid raising dust.

- Gently sweep or use a HEPA-filtered vacuum.
- Do NOT use compressed air.

Place spilled material and
cleanup supplies into a labeled,

sealable hazardous waste container.

Decontaminate spill area
with soap and water or appropriate solvent.

Dispose of waste through
EHS-approved channels.

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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